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‘ Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended storage and stability conditions for Dotriacontane-d66 (CAS No. 62369-68-0).
deuterated n-alkane is critical for its effective use in research and development, particularly in applications requiring high purity and isotopic enrichme

Overview and Chemical Properties

Dotriacontane-d66 is a saturated hydrocarbon with a chemical formula of Cs2Dse. It is the perdeuterated isotopologue of n-dotriacontane. As a long-i
solid, off-white to white crystalline substance at room temperature.[1] A summary of its key chemical and physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dotriacontane-d66

Property Value

Chemical Formula C32D66[2]

Molecular Weight 517.28 g/mol [3][4]

CAS Number 62369-68-0[2][3]
Appearance Off-white to white solid[1]
Melting Point 67 - 72 °C[1]

Boiling Point 467 °C at 760 mmHg[1]
Flash Point 247 °C[1]

Solubility No information available[1]
Isotopic Enrichment Typically =98 atom % D

Recommended Storage Conditions

Proper storage is essential to maintain the chemical purity and isotopic integrity of Dotriacontane-d66. The recommended storage conditions are sut

Table 2: Recommended Storage Conditions for Dotriacontane-d66

Parameter Recommendation Rationale

Avoids potential physical changes

Temperature Room temperature.[3][4][5]
occur at extreme temperatures.
) . Minimizes moisture uptake and &)
Atmosphere Store in a dry and well-ventilated place.[1][6] .
contaminants.
Container Keep container tightly closed.[1][6] Prevents contamination and expo
. . . While not explicitly stated as light-
Light Exposure Store away from direct light.

good practice for all chemicals.
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Stability Profile

Dotriacontane-d66 is a stable compound when stored under the recommended conditions.[3][4] Its saturated aliphatic structure makes it chemically

Shelf Life and Re-analysis

While Dotriacontane-d66 is stable, it is recommended to re-analyze the compound for chemical purity after three years of storage to ensure it remail
for its intended use.[3][4][5]

Incompatibilities

To prevent degradation, Dotriacontane-d66 should not be stored with strong oxidizing agents.[1] Contact with such agents could lead to oxidation of

Hazardous Decomposition Products

Under normal storage conditions, hazardous decomposition is not expected. If exposed to fire, hazardous decomposition products such as carbon m«
(CO2) may be formed.[1]

Experimental Protocols

While specific, detailed stability studies for Dotriacontane-d66 are not readily available in the public domain, a general protocol for re-verifying its pul
outlined.

Protocol for Purity Re-analysis

Objective: To determine the chemical purity of Dotriacontane-d66 after a specified storage period.
Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for assessing the purity of volatile and semi-volatile compot
Procedure:
* Sample Preparation:
o Accurately weigh a small amount of the stored Dotriacontane-d66.
o Dissolve the sample in a high-purity solvent (e.g., hexane, heptane) to a known concentration.
¢ Instrument Setup:
o Use a GC-MS system equipped with a capillary column appropriate for hydrocarbon analysis (e.g., a non-polar or mid-polar column).
o Set the oven temperature program to achieve good separation of Dotriacontane-d66 from any potential impurities.
o Set the mass spectrometer to scan a suitable mass range to detect the molecular ion and characteristic fragment ions of Dotriacontane-d66 an
¢ Analysis:
o Inject a known volume of the prepared sample into the GC-MS.
o Acquire the chromatogram and mass spectrum.
« Data Interpretation:
o ldentify the peak corresponding to Dotriacontane-d66 based on its retention time and mass spectrum.
o Calculate the purity of the sample by determining the area percentage of the Dotriacontane-d66 peak relative to the total area of all peaks in the

o Compare the results to the original certificate of analysis or established purity specifications.
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Visualized Workflow for Handling and Storage

The following diagram illustrates the recommended workflow for the handling and storage of Dotriacontane-d66 to ensure its long-term stability.
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Receive Shipment

\ 4

Inspect Container for Damage
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Click to download full resolution via product page
Caption: Recommended workflow for receiving, storing, and handling Dotriacontane-d66.

In conclusion, Dotriacontane-d66 is a stable compound when stored under appropriate conditions. By following the guidelines outlined in this docum
development professionals can ensure the long-term integrity and reliability of this important deuterated compound for their analytical and research ni

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and Hastt

researchers to drive progress in science and industry. Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Dotriacontane-D66
https://www.thermofisher.com/order/catalog/product/117690250
https://www.lgcstandards.com/ES/en/n-Dotriacontane-d66/p/CDN-D-0973?queryID=a5c21a8dfbed7f00b24dcecb277484d7
https://www.benchchem.com/product/b3029326#storage-and-stability-conditions-for-dotriacontane-d66
https://www.benchchem.com/product/b3029326#storage-and-stability-conditions-for-dotriacontane-d66
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

